4,4'-thiobis(N,N-diethylbenzenesulfonamide)

• IUPAC Name: 4-[4-(diethylsulfamoyl)phenyl]sulfanyl-N,N-diethylbenzenesulfonamide
• InChI: InChI=1S/C20H28N2O4S3/c1-5-21(6-2)28(23,24)19-13-9-17(10-14-19)27-18-11-15-20(16-12-18)29(25,26)22(7-3)8-4/h9-16H,5-8H2,1-4H3
• InChI Key: IFRBMOXRCVALDW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)SC2=CC=C(C=C2)S(=O)(=O)N(CC)CC
• Molecular Formula: C20H28N2O4S3
• Molecular Weight: 456.6 g/mol

Description

'4,4'-thiobis(N,N-diethylbenzenesulfonamide)' is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is also known as 'TDBS' and is a sulfonamide-based compound. TDBS is widely used in various fields of research, including biochemistry, pharmacology, and material science.

Mechanism of Action

The exact mechanism of action of TDBS is not yet fully understood. It is believed that TDBS acts as a chelating agent, forming stable complexes with metal ions. The complex formation between TDBS and metal ions has been studied using various spectroscopic techniques, including UV-Vis, IR, and NMR spectroscopy.
Biochemical and Physiological Effects:
TDBS has been shown to exhibit various biochemical and physiological effects. It has been reported to have antioxidant and anti-inflammatory properties. TDBS has also been shown to inhibit the growth of cancer cells. In addition, TDBS has been shown to have neuroprotective effects and can protect against ischemic brain injury.

Advantages and Limitations for Lab Experiments

TDBS has several advantages for lab experiments. It is a stable and easily synthesized compound that can be used in a wide range of applications. TDBS is also relatively inexpensive compared to other chelating agents. However, TDBS has some limitations. It has low solubility in water, which can limit its use in aqueous solutions. TDBS can also form complexes with other metal ions, which can interfere with the analysis of the metal of interest.

Future Directions

There are several future directions for the research on TDBS. One area of research is the development of TDBS-based sensors for the detection of metal ions in environmental and biological samples. Another area of research is the synthesis of TDBS-based MOFs and coordination polymers for applications in gas storage and separation. Additionally, the potential use of TDBS as a therapeutic agent for the treatment of various diseases, including cancer and neurodegenerative diseases, warrants further investigation.
Conclusion:
In conclusion, '4,4'-thiobis(N,N-diethylbenzenesulfonamide)' is a versatile compound that has a wide range of applications in scientific research. Its unique properties make it an attractive compound for use in various fields, including biochemistry, pharmacology, and material science. TDBS has several advantages for lab experiments, but it also has some limitations. Further research is needed to explore the potential of TDBS in various applications and to develop new TDBS-based compounds with improved properties.

Synthesis Methods

TDBS can be synthesized using a simple two-step process. The first step involves the reaction of diethylamine with benzenesulfonyl chloride to form N,N-diethylbenzenesulfonamide. In the second step, sulfur is added to the reaction mixture to form TDBS. The reaction is carried out under reflux conditions in the presence of a suitable solvent.

Scientific Research Applications

TDBS has been extensively studied for its various applications in scientific research. It has been used as a reagent for the determination of various metal ions, including copper, nickel, and cobalt. TDBS has also been used as a surfactant for the preparation of metal nanoparticles. In addition, TDBS has been used as a ligand for the synthesis of metal-organic frameworks (MOFs) and coordination polymers.